![molecular formula C13H14N2O3 B1518768 4-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid CAS No. 1152847-88-5](/img/structure/B1518768.png)
4-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
4-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid, also known as HMPCA, is an organic compound used in a variety of scientific research applications. HMPCA has been studied for its ability to act as a ligand, a molecule that binds to a metal center, and its potential applications in drug design, as well as its biochemical and physiological effects on living organisms.
Scientific Research Applications
Synthesis and Characterization
Research efforts have been directed towards the synthesis and characterization of pyrazole derivatives, investigating their chemical properties and potential applications. For instance, studies have explored the functionalization reactions of pyrazole derivatives, providing insights into their structural and chemical behaviors. These efforts include experimental and theoretical studies on the reactions of pyrazole compounds with various aminophenols and other derivatives, leading to the synthesis of novel compounds with potential applications in materials science and chemistry (Yıldırım & Kandemirli, 2006).
Molecular Structure Analysis
The analysis of molecular structure and hydrogen bonding patterns of pyrazole derivatives has been another area of interest. Research on the molecular conformation and hydrogen bonding of 1-aryl-1H-pyrazole-3,4-dicarboxylate derivatives has provided valuable insights into the complex structural arrangements and interactions within these compounds. This knowledge is crucial for understanding the properties of these compounds and their potential utility in various scientific applications (Asma et al., 2018).
Potential Applications in Dyes and Pigments
One of the notable applications of pyrazole derivatives is in the development of heterocyclic dyes. Research has been conducted on the use of 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid as a coupling component to produce carboxylic pyrazolone-based mono-/bi-heterocyclic dyes. These studies have explored the effects of substituent and heterocyclic ring types on the absorption properties of the dyes, indicating the potential of these compounds in dye and pigment industries (Tao et al., 2019).
Spectroscopic and Nonlinear Optical Properties
The spectroscopic evaluations and nonlinear optical properties of pyrazole derivatives have also been investigated, revealing the potential of these compounds in applications requiring materials with specific optical characteristics. Studies on compounds such as 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid have combined experimental and theoretical approaches to understand their structural, spectral, and optical properties, highlighting their potential use in optical and electronic devices (Tamer et al., 2015).
properties
IUPAC Name |
4-(2-hydroxyethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-9-2-4-11(5-3-9)15-8-10(6-7-16)12(14-15)13(17)18/h2-5,8,16H,6-7H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLVDONHTPDNSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(C(=N2)C(=O)O)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.